Cas no 1631179-33-3 (1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate)
1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate Chemical and Physical Properties
Names and Identifiers
-
- EN300-6521524
- 1631179-33-3
- 1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoate
-
- Inchi: 1S/C24H23N3O6/c1-24(2,3)32-23(31)26-19(12-14-13-25-18-11-7-6-8-15(14)18)22(30)33-27-20(28)16-9-4-5-10-17(16)21(27)29/h4-11,13,19,25H,12H2,1-3H3,(H,26,31)/t19-/m0/s1
- InChI Key: XQEJBQLSRIOHRM-IBGZPJMESA-N
- SMILES: O(C(N[C@H](C(=O)ON1C(C2C=CC=CC=2C1=O)=O)CC1=CNC2C=CC=CC1=2)=O)C(C)(C)C
Computed Properties
- Exact Mass: 449.15868546g/mol
- Monoisotopic Mass: 449.15868546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 770
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 118Ų
1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6521524-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoate |
1631179-33-3 | 0.1g |
$150.0 | 2023-05-31 | ||
| Enamine | EN300-6521524-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoate |
1631179-33-3 | 0.25g |
$156.0 | 2023-05-31 | ||
| Enamine | EN300-6521524-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoate |
1631179-33-3 | 0.5g |
$163.0 | 2023-05-31 | ||
| Enamine | EN300-6521524-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoate |
1631179-33-3 | 1g |
$169.0 | 2023-05-31 | ||
| Enamine | EN300-6521524-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoate |
1631179-33-3 | 2.5g |
$332.0 | 2023-05-31 | ||
| Enamine | EN300-6521524-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoate |
1631179-33-3 | 5g |
$493.0 | 2023-05-31 | ||
| Enamine | EN300-6521524-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoate |
1631179-33-3 | 10g |
$733.0 | 2023-05-31 |
1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate
Introduction to 1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate (CAS No. 1631179-33-3) and Its Emerging Applications in Chemical Biology
The compound 1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate (CAS No. 1631179-33-3) represents a fascinating intersection of organic chemistry and biochemistry, showcasing significant potential in pharmaceutical research and drug development. This heterocyclic derivative, featuring a dioxoisoindoline scaffold linked to a tert-butoxycarbonyl (Boc)-protected L-tryptophan, has garnered attention due to its structural complexity and functional versatility. The Boc-protection of the amino group not only enhances stability during synthetic processes but also allows for controlled modification, making it a valuable intermediate in peptide synthesis and medicinal chemistry.
In recent years, the exploration of bioactive molecules derived from isoindoline derivatives has expanded considerably, driven by their unique pharmacophoric properties. The dioxoisoindoline core is particularly noteworthy for its ability to engage with biological targets through hydrogen bonding and hydrophobic interactions. This structural motif has been leveraged in the design of novel inhibitors and modulators targeting enzymes such as kinases and proteases, which are pivotal in numerous disease pathways. The presence of the Boc-protected L-tryptophan residue further enriches its synthetic utility, enabling sequential functionalization while preserving the integrity of the indoline backbone.
One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of peptidomimetics—molecules that mimic the structure and function of natural peptides but with enhanced stability and bioavailability. Peptidomimetics are increasingly recognized for their therapeutic potential, particularly in oncology and immunology, where they can selectively inhibit pathogenic pathways without triggering off-target effects. The 1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate scaffold provides an excellent platform for generating such mimetics, thanks to its rigid core and adaptable side chains.
Recent advancements in computational chemistry have further illuminated the synthetic pathways leading to this compound. Through density functional theory (DFT) calculations and molecular dynamics simulations, researchers have identified optimized synthetic routes that minimize side reactions and maximize yield. These computational insights have been instrumental in refining synthetic methodologies, allowing for scalable production of high-purity material. Moreover, machine learning-assisted retrosynthesis has accelerated the discovery of novel derivatives by predicting feasible transformations based on large datasets of known reactions.
The pharmacological profile of 1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate has been investigated in several preclinical studies. Its derivatives exhibit promising activity against targets implicated in neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease. The indoline moiety interacts with amyloid-beta plaques and alpha-synuclein aggregates, suggesting a potential role in modulating protein misfolding—a hallmark of these conditions. Additionally, structural analogs have shown inhibitory effects on inflammatory cytokines, positioning this class of compounds as candidates for treating autoimmune diseases.
In oncology research, the compound���s derivatives have demonstrated selective toxicity toward certain cancer cell lines by disrupting microtubule dynamics or inhibiting growth factor receptor signaling. The Boc-protection allows for further derivatization into prodrugs or targeted delivery systems, enhancing therapeutic efficacy while reducing systemic toxicity. Recent studies highlight its potential in combination therapies with existing chemotherapeutics, synergizing their effects through multi-target inhibition.
The synthesis of 1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate involves multi-step organic transformations that showcase modern synthetic techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation. The use of palladium or copper catalysts enables efficient formation of carbon-carbon bonds under mild conditions, while chiral auxiliaries ensure high enantioselectivity where necessary. These methods align with green chemistry principles by minimizing waste generation and utilizing renewable feedstocks where possible.
Future directions in research may explore biocatalytic approaches to enhance the synthesis of this compound. Enzymatic methods could offer superior selectivity over traditional chemical routes while reducing energy consumption and environmental impact. Additionally, photoredox catalysis has emerged as a powerful tool for constructing complex heterocycles like isoindolines under visible light irradiation—a sustainable alternative to high temperatures or harsh reagents.
The versatility of 1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate extends beyond pharmaceutical applications into materials science. Its rigid structure makes it suitable for designing organic semiconductors or luminescent materials used in optoelectronic devices such as OLEDs (organic light-emitting diodes). Functional groups like amides can be tailored to modulate electronic properties while maintaining thermal stability—a critical requirement for industrial applications.
Regulatory considerations play a crucial role in advancing compounds like this into clinical trials or commercial products. Compliance with Good Manufacturing Practices (GMP) ensures consistency during large-scale production batches used for research or therapeutic purposes. Furthermore; toxicological assessments including cell-based assays; animal models;
1631179-33-3 (1,3-dioxoisoindolin-2-yl (tert-butoxycarbonyl)-L-tryptophanate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)